Cas no 6945-82-0 (Benzene,1-(2,4-dinitrophenoxy)-2-methoxy-4-methyl-)

Benzene,1-(2,4-dinitrophenoxy)-2-methoxy-4-methyl- structure
6945-82-0 structure
Product Name:Benzene,1-(2,4-dinitrophenoxy)-2-methoxy-4-methyl-
CAS No:6945-82-0
MF:C14H12N2O6
MW:304.254883766174
CID:522215
PubChem ID:243227
Update Time:2025-04-19

Benzene,1-(2,4-dinitrophenoxy)-2-methoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(2,4-dinitrophenoxy)-2-methoxy-4-methyl-
    • 1-(2,4-dinitrophenoxy)-2-methoxy-4-methylbenzene
    • 2-methoxy-4-methyl-2',4'-dinitro-diphenyl ether
    • 2-Methoxy-4-methyl-2',4'-dinitro-diphenylaether
    • 3-Methoxy-4-(2,4-dinitro-phenoxy)-toluol
    • 4-(2,4-dinitro-phenoxy)-3-methoxy-toluene
    • 4-(2,4-Dinitro-phenoxy)-3-methoxy-toluol
    • AC1L6B3F
    • AC1Q20X3
    • AG-J-48593
    • AR-1B0197
    • CTK5C9954
    • KST-1B8846
    • NSC52579
    • 6945-82-0
    • DTXSID70287806
    • NSC-52579
    • Inchi: 1S/C14H12N2O6/c1-9-3-5-13(14(7-9)21-2)22-12-6-4-10(15(17)18)8-11(12)16(19)20/h3-8H,1-2H3
    • InChI Key: JLRFNOSMNHTJLI-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])C1C=CC(C)=CC=1OC

Computed Properties

  • Exact Mass: 304.06956
  • Monoisotopic Mass: 304.06953611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • PSA: 104.74
  • LogP: 4.65870
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